Cas no 1805418-94-3 (4-Bromo-2-cyano-3-(trifluoromethylthio)phenylacetic acid)

• Product Name: 4-Bromo-2-cyano-3-(trifluoromethylthio)phenylacetic acid
• CAS No: 1805418-94-3
• MF: C₁₀H₅BrF₃NO₂S
• MW: 340.116410970688
• CID: 4974461
• Update Time: 2025-11-06

4-Bromo-2-cyano-3-(trifluoromethylthio)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-cyano-3-(trifluoromethylthio)phenylacetic acid

• Inchi： 1S/C10H5BrF3NO2S/c11-7-2-1-5(3-8(16)17)6(4-15)9(7)18-10(12,13)14/h1-2H,3H2,(H,16,17)
• InChI Key： OZQKJSGTRINDOG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(CC(=O)O)=C(C#N)C=1SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 368
• XLogP3: 3.5
• Topological Polar Surface Area: 86.4

Additional information on 4-Bromo-2-cyano-3-(trifluoromethylthio)phenylacetic acid

Recent Advances in the Study of 4-Bromo-2-cyano-3-(trifluoromethylthio)phenylacetic acid (CAS: 1805418-94-3)

In recent years, the compound 4-Bromo-2-cyano-3-(trifluoromethylthio)phenylacetic acid (CAS: 1805418-94-3) has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique trifluoromethylthio and cyano functional groups, has shown promising potential in various applications, including drug discovery and agrochemical development. The purpose of this research brief is to provide an up-to-date overview of the latest studies and findings related to this compound, highlighting its synthesis, biological activities, and potential therapeutic applications.

The synthesis of 4-Bromo-2-cyano-3-(trifluoromethylthio)phenylacetic acid has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis to achieve efficient production. These methods not only enhance the scalability of the synthesis but also reduce the environmental impact, aligning with the growing demand for sustainable chemical processes. The structural elucidation of the compound has been confirmed through NMR spectroscopy and mass spectrometry, ensuring its chemical integrity.

One of the most notable findings in recent research is the compound's inhibitory activity against specific enzymes involved in inflammatory pathways. In vitro studies have demonstrated that 4-Bromo-2-cyano-3-(trifluoromethylthio)phenylacetic acid effectively suppresses the activity of cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin biosynthesis pathway. This suggests its potential as a lead compound for developing novel anti-inflammatory drugs. Additionally, the compound's unique electronic properties, conferred by the trifluoromethylthio group, enhance its binding affinity to target proteins, making it a valuable scaffold for further medicinal chemistry optimization.

Beyond its therapeutic potential, recent studies have explored the agrochemical applications of 4-Bromo-2-cyano-3-(trifluoromethylthio)phenylacetic acid. Preliminary data indicate that the compound exhibits herbicidal activity against a broad spectrum of weeds, with minimal toxicity to non-target organisms. This dual functionality—both medicinal and agrochemical—underscores the versatility of the compound and its relevance across multiple industries. However, further research is needed to fully understand its mode of action and long-term environmental impact.

In conclusion, 4-Bromo-2-cyano-3-(trifluoromethylthio)phenylacetic acid (CAS: 1805418-94-3) represents a promising candidate for both pharmaceutical and agrochemical applications. Its unique chemical structure and demonstrated biological activities make it a subject of ongoing research. Future studies should focus on optimizing its pharmacokinetic properties and exploring its potential in combination therapies. As the field advances, this compound may pave the way for innovative treatments and sustainable agricultural solutions.